Salicylic Acid Acyl-β-D-glucuronide
Salicylic Acid Acyl-β-D-glucuronide
Beta-D-Glucopyranuronic acid, also known as salicyl acyl glucuronide or b-D-glucopyranuronate, belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Beta-D-Glucopyranuronic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, Beta-D-glucopyranuronic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
29315-53-5
VCID:
VC0041656
InChI:
InChI=1S/C13H14O9/c14-6-4-2-1-3-5(6)12(20)22-13-9(17)7(15)8(16)10(21-13)11(18)19/h1-4,7-10,13-17H,(H,18,19)/t7-,8-,9+,10-,13-/m0/s1
SMILES:
C1=CC=C(C(=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O
Molecular Formula:
C13H14O9
Molecular Weight:
314.24 g/mol
Salicylic Acid Acyl-β-D-glucuronide
CAS No.: 29315-53-5
Reference Standards
VCID: VC0041656
Molecular Formula: C13H14O9
Molecular Weight: 314.24 g/mol
| CAS No. | 29315-53-5 |
|---|---|
| Product Name | Salicylic Acid Acyl-β-D-glucuronide |
| Molecular Formula | C13H14O9 |
| Molecular Weight | 314.24 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-hydroxybenzoyl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H14O9/c14-6-4-2-1-3-5(6)12(20)22-13-9(17)7(15)8(16)10(21-13)11(18)19/h1-4,7-10,13-17H,(H,18,19)/t7-,8-,9+,10-,13-/m0/s1 |
| Standard InChIKey | IXVVXKRKCLJCKA-UNLLLRGISA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)O |
| SMILES | C1=CC=C(C(=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
| Physical Description | Solid |
| Description | Beta-D-Glucopyranuronic acid, also known as salicyl acyl glucuronide or b-D-glucopyranuronate, belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Beta-D-Glucopyranuronic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, Beta-D-glucopyranuronic acid is primarily located in the cytoplasm. |
| Synonyms | 1-(2-Hydroxybenzoate)-β-D-Glucopyranuronic Acid; Salicyl Acyl Glucuronide; Salicylic Acid Glucuronide; β-D-glucopyranuronosyl Ester Salicylic Acid; |
| PubChem Compound | 168876 |
| Last Modified | Dec 23 2021 |
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